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Aminobenzonitrile derivatives are cornerstone building blocks in modern chemical synthesis,

valued for their bifunctional nature which features both a nucleophilic amino group and an

electrophilic, or readily transformable, nitrile group.[1] This unique structural motif makes them

indispensable precursors in the development of a vast array of high-value molecules, including

pharmaceuticals, agrochemicals, and advanced materials.[2] For instance, 3-aminobenzonitrile

is a key starting material for Tacrine, a drug used in the management of Alzheimer's disease,

while 4-aminobenzonitrile is crucial for synthesizing kinase inhibitors for cancer therapy and

non-nucleoside reverse transcriptase inhibitors like Etravirine for HIV treatment.[1][2][3]

Given their significance, the efficient and scalable synthesis of aminobenzonitriles is a critical

consideration for researchers in both academic and industrial settings. The selection of a

synthetic route is a strategic decision, governed by a multitude of factors including precursor

availability, cost, reaction efficiency, functional group tolerance, scalability, and, increasingly,

the principles of green chemistry.

This guide provides a comparative analysis of the most prominent and field-proven synthetic

strategies for accessing aminobenzonitrile derivatives. We will dissect classical stoichiometric

methods alongside modern catalytic approaches, providing the causal insights, quantitative
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data, and detailed protocols necessary for drug development professionals and researchers to

make informed decisions.

Overview of Synthetic Strategies
The synthetic landscape for aminobenzonitriles can be broadly categorized into two major

domains: classical transformations and modern catalytic cross-coupling reactions.

Classical Routes: These are well-established, often stoichiometric methods that have been

the workhorses of chemical synthesis for decades. They are typically robust and well-

understood, but can sometimes suffer from harsh reaction conditions or the use of

hazardous reagents. Key examples include:

Reduction of Nitrobenzonitriles: A highly reliable method involving the selective reduction

of a nitro group in the presence of a nitrile.

Dehydration of Aminobenzamides: An effective route, particularly for industrial-scale

production, where a primary amide is converted to a nitrile.[4]

Modern Catalytic Routes: These methods leverage transition-metal catalysis to construct the

C-N bond, often offering milder conditions, superior functional group tolerance, and higher

selectivity compared to classical approaches.

Palladium-Catalyzed Buchwald-Hartwig Amination: A powerful and versatile cross-coupling

reaction for forming C-N bonds between aryl halides and an amine source.[5]

Copper-Catalyzed Amination: An emerging, more economical, and sustainable alternative

to palladium-based systems, reviving and refining the principles of the Ullmann

condensation.[6]

The following sections will provide a detailed examination of these key methodologies.
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Caption: Decision workflow for selecting a synthetic route.

Route 1: Reduction of Nitrobenzonitriles
This classical approach is one of the most direct and frequently employed methods. Its success

hinges on the chemoselective reduction of the nitro group without affecting the chemically
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sensitive nitrile functionality. Standard catalytic hydrogenation with Pd/C is often incompatible,

as it can readily reduce the nitrile group as well.[7] Therefore, specific reagents have been

developed to achieve this selectivity.

Causality and Mechanistic Insight: The key to selectivity lies in using reducing agents that are

potent enough to reduce the nitro group but are kinetically or electronically disfavored from

reacting with the nitrile. Metal-acid systems, such as tin(II) chloride (SnCl₂) in hydrochloric acid

or zinc dust in acid, are highly effective. The reaction proceeds via a series of single-electron

transfers from the metal to the nitro group under acidic conditions, generating intermediates

that are ultimately converted to the amine. The nitrile group, being less electrophilic and

requiring a different reduction pathway (hydride attack), remains largely untouched under these

conditions.
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Caption: Simplified mechanism of nitro group reduction.

Experimental Protocol: Synthesis of 2-Aminobenzonitrile

This protocol is adapted from a reported synthesis utilizing zinc dust for the reduction of 2-

nitrobenzonitrile.[8]

Materials:

2-Nitrobenzonitrile
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Concentrated Hydrochloric Acid (HCl)

Zinc dust

Sodium Carbonate (Na₂CO₃)

Toluene

Deionized Water

Procedure:

In a reaction flask equipped with a mechanical stirrer and a thermometer, add 2-

nitrobenzonitrile (1.0 eq) and concentrated HCl (a sufficient amount to form a stirrable

slurry).

Cool the mixture with a water bath to maintain the temperature between 20-30 °C.

With vigorous stirring, add zinc dust (approx. 2.5-3.0 eq) portion-wise, ensuring the

reaction temperature does not exceed 30 °C.

After the addition is complete, continue stirring the mixture for an additional 20-30 minutes.

Cool the reaction mixture to 5-10 °C in an ice bath.

Carefully neutralize the excess acid by adding a solution of sodium carbonate portion-wise

until the pH is basic and gas evolution ceases.

Extract the product into toluene (3 x volumes).

Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

Remove the toluene under reduced pressure. The crude product can be purified by

vacuum distillation or recrystallization to yield 2-aminobenzonitrile.

Reported Yield: This method has been reported to achieve yields as high as 95%.[8]

Route 2: Dehydration of Aminobenzamides
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This method is a robust and economically viable route, frequently favored for large-scale

industrial production.[4] The reaction involves the elimination of a molecule of water from a

primary aminobenzamide to form the corresponding aminobenzonitrile.

Causality and Mechanistic Insight: The transformation requires a potent dehydrating agent.

Thionyl chloride (SOCl₂) is particularly effective as it serves a dual purpose.[9] It reacts with the

primary amide to form an intermediate O-sulfinyl imidate. Simultaneously, it can react with the

amino group to form a protective sulfinylamine group. This in-situ protection prevents

undesirable side reactions. The subsequent elimination of sulfur dioxide and HCl drives the

formation of the nitrile. The final hydrolysis step removes the protecting group from the amine.

This dual-action mechanism improves yield and purity by minimizing side reactions.[9]

Experimental Protocol: Synthesis of 3-Aminobenzonitrile

This protocol details the synthesis from 3-aminobenzamide using thionyl chloride in toluene.

[10]

Materials:

3-Aminobenzamide (1.0 eq, e.g., 102 g, 0.75 mol)

Toluene (e.g., 510 g)

Thionyl Chloride (SOCl₂) (approx. 2.3 eq, e.g., 205 g, 1.72 mol)

30% Sodium Hydroxide (NaOH) solution

Water

Procedure:

Part A: Dehydration

In a 1000 mL reaction flask equipped with a reflux condenser, suspend 3-

aminobenzamide in toluene.

Heat the mixture to 90-100 °C.
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Slowly and carefully add thionyl chloride dropwise. Caution: This reaction produces

large volumes of HCl and SO₂ gas and must be performed in a well-ventilated fume

hood.

After the addition is complete, maintain the temperature until all solids have dissolved

and gas evolution ceases.

Cool the resulting "dehydration liquid" to 50-60 °C and keep it warm for the next step.

Part B: Hydrolysis

In a separate 1000 mL flask, heat water (e.g., 102 g) to 50-60 °C with stirring.

Add the dehydration liquid from Part A dropwise to the hot water. Control the addition

rate to manage the evolution of SO₂ gas.

After the addition, continue stirring until gas evolution stops.

While the solution is still hot, adjust the pH of the aqueous layer to 6.5-7.5 using a 30%

sodium hydroxide solution.

Allow the layers to separate. Isolate the organic (toluene) layer.

Slowly cool the organic layer to 0-5 °C with gentle stirring to crystallize the product.

Collect the solid product by filtration, wash with a small amount of cold toluene, and dry

under vacuum.

Reported Yield & Purity: This method has been reported to produce 3-aminobenzonitrile with

a yield of 91.3% and a GC purity of 99.6%.[10]

Route 3: Modern Catalytic Amination of
Halobenzonitriles
The direct formation of a C-N bond via the reaction of a halobenzonitrile with an ammonia

source is a highly attractive and convergent strategy. While classical nucleophilic aromatic

substitution (SNAr) is possible, it typically requires harsh conditions or highly activated
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substrates. Modern palladium- and copper-catalyzed reactions have revolutionized this

approach.

3a. Palladium-Catalyzed Buchwald-Hartwig Amination
This reaction is one of the most powerful tools in modern organic synthesis for C-N bond

formation.[5] It allows for the coupling of aryl halides (including less reactive chlorides and

bromides) with a wide variety of amines under relatively mild conditions.

Causality and Mechanistic Insight: The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. The

key to its success lies in the use of bulky, electron-rich phosphine ligands (e.g., XPhos,

RuPhos). These ligands promote the crucial steps of the cycle:

Oxidative Addition: The active Pd(0) complex inserts into the aryl-halide bond. The bulky

ligand facilitates this step and prevents catalyst decomposition.

Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center, and a base

removes a proton to form a palladium-amido complex.

Reductive Elimination: The final C-N bond is formed, releasing the aminobenzonitrile product

and regenerating the Pd(0) catalyst. For the synthesis of primary anilines, direct coupling

with ammonia is challenging. Therefore, "ammonia equivalents" like benzophenone imine or

lithium bis(trimethylsilyl)amide (LiHMDS) are often used, followed by a hydrolysis step.[8]
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Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol: General Procedure for Amination of Bromobenzonitrile

This is a general protocol adaptable for various bromobenzonitrile isomers using an ammonia

equivalent.[11] Optimization for specific substrates is recommended.

Materials:

Bromobenzonitrile isomer (1.0 eq)

Ammonia equivalent (e.g., Benzophenone imine, 1.1-1.5 eq)
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Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

Phosphine ligand (e.g., XPhos, 2-4 mol%)

Base (e.g., Sodium tert-butoxide, 1.4-2.0 eq)

Anhydrous Toluene or Dioxane

Procedure:

To an oven-dried Schlenk tube, add the palladium precatalyst and the phosphine ligand.

Seal the tube, evacuate, and backfill with an inert gas (e.g., Argon). Repeat this cycle

three times.

Under the inert atmosphere, add the base, bromobenzonitrile, and the ammonia

equivalent.

Add the anhydrous solvent via syringe to achieve a concentration of 0.1-0.2 M.

Stir the reaction mixture at the desired temperature (typically 80-110 °C).

Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and

wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The resulting imine is then hydrolyzed (e.g., with aqueous HCl) to afford the primary

aminobenzonitrile, which is isolated after neutralization and extraction.

3b. Copper-Catalyzed Amination
As an alternative to palladium, copper catalysis offers a more sustainable and cost-effective

approach. Modern ligand development has enabled copper-catalyzed aminations of even

challenging aryl chlorides to proceed under mild conditions.
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Causality and Mechanistic Insight: The mechanism of modern copper-catalyzed aminations is

still a subject of active research but is believed to differ from the classical high-temperature

Ullmann reaction. With appropriate ligands (e.g., diamines, phenanthrolines), a Cu(I)/Cu(III) or

a Cu(II)-mediated nucleophilic substitution pathway is often proposed. The ligand accelerates

the oxidative addition of the aryl halide to the copper center and facilitates the subsequent C-N

bond-forming reductive elimination, allowing the reaction to proceed at much lower

temperatures (e.g., 40-110 °C) than traditional methods.

Comparative Performance Analysis
The choice of the optimal synthetic route depends on the specific requirements of the project.

The following table summarizes the key performance indicators for each strategy.
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Parameter Nitro Reduction
Amide

Dehydration

Buchwald-

Hartwig (Pd)

Copper-

Catalyzed

Amination

Starting Material Nitrobenzonitrile Aminobenzamide Halobenzonitrile Halobenzonitrile

Key Reagents

Stoichiometric

metal (Zn, Sn),

Acid

Stoichiometric

dehydrating

agent (SOCl₂,

P₂O₅)

Catalytic Pd,

Ligand, Base,

NH₃ equivalent

Catalytic Cu,

Ligand, Base,

NH₃ source

Typical

Conditions
20-80 °C 90-110 °C 80-110 °C 40-130 °C

Yield Range High (85-95%)[8]
Very High (90-

99%)[10]

Good to

Excellent (70-

95%)

Good to

Excellent (70-

90%)

Scalability Moderate to High

Excellent

(Industrial

Standard)[4]

Moderate

(Catalyst cost

can be a factor)

High

(Economical

catalyst)

Functional Group

Tol.

Moderate

(sensitive to

some reducible

groups)

Good Excellent
Good to

Excellent

Green Chemistry
Poor E-Factor

(metal waste)

Moderate

(generates acidic

gas byproducts)

Poor (Precious

metal, complex

ligands)

Good (Abundant

metal, milder

conditions)[9]

Key Advantage

Reliable, high

yield from nitro

compounds.

Very high yield,

cost-effective at

scale.

Broadest

substrate scope

and tolerance.

Economical and

more sustainable

catalyst.

Key

Disadvantage

Large amount of

stoichiometric

metal waste.

Use of corrosive

and hazardous

reagents.

High cost of

palladium and

ligands.

Can require

specific ligand

development.
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The synthesis of aminobenzonitrile derivatives is a well-developed field with several robust and

reliable methods at the disposal of the modern chemist.

For large-scale, cost-driven industrial production, the dehydration of aminobenzamides

remains a preferred route due to its high yields and the low cost of reagents, despite the

need to manage hazardous byproducts.

For laboratory-scale synthesis where a nitrobenzonitrile is readily available, selective nitro

group reduction offers a straightforward and high-yielding pathway.

For complex molecule synthesis requiring high functional group tolerance and versatility, the

Buchwald-Hartwig amination is the gold standard. Its ability to couple a wide range of

substrates under predictable conditions often justifies the higher catalyst cost.

Looking towards the future, copper-catalyzed amination represents the most promising

avenue for developing greener, more sustainable, and economical processes. As ligand

design continues to advance, these methods are poised to replace palladium-based systems

in many applications, combining high efficiency with improved environmental performance.

Ultimately, the optimal choice requires a holistic evaluation of project-specific goals, balancing

chemical efficiency with economic, safety, and environmental considerations.

References
Metrics to 'green' chemistry—which are the best?. (2002). Green Chemistry. Retrieved from

[Link]

Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved from [Link]

Catalytic synthesis method of p-aminobenzonitrile. (n.d.). Google Patents.
Preparation method of aminobenzonitrile. (n.d.). Patsnap.

Green Chemistry Metrics, A Review. (2022). MDPI. Retrieved from [Link]

Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.

Retrieved from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2002/gc/b206109d
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://www.mdpi.com/2673-4079/3/3/33
https://www.acs.org/content/dam/acsorg/greenchemistry/industriainnovation/roundtable/buchwald-hartwig-amination-guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stoichiometric reductions of benzonitrile (4 a). (yields determined by... (n.d.). ResearchGate.

Retrieved from [Link]

Copper(II)-Catalyzed Amination of Aryl Chlorides in Aqueous Ammonia. (2024). PubMed.

Retrieved from [Link]

Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its

Derivatives. (2023). MDPI. Retrieved from [Link]

Acetonitrile and benzonitrile as versatile amino sources in copper-catalyzed mild

electrochemical C–H amidation reactions. (2021). RSC Publishing. Retrieved from [Link]

Method of 2-aminobenzonitrile synthesis. (n.d.). Google Patents.

Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its

Derivatives. (2023). MDPI. Retrieved from [Link]

Acetonitrile and benzonitrile as versatile amino sources in copper-catalyzed mild

electrochemical C–H amidation reactions. (2021). National Institutes of Health. Retrieved

from [Link]

Highly Efficient Catalytic Reduction of Nitrobenzene Using Cu@C Based on a Novel Cu–

MOF Precursor. (2023). MDPI. Retrieved from [Link]

Kinetics and Optimization of the Photocatalytic Reduction of Nitrobenzene. (2019). National

Institutes of Health. Retrieved from [Link]

Comprehensive Review of Chemical Strategies for the Preparation of New Aminoglycosides

and their Biological Activities. (2018). National Institutes of Health. Retrieved from [Link]

Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-

furyl)-1-benzyl indazole (YC-1, Lificiguat): a review. (2017). National Institutes of Health.

Retrieved from [Link]

Copper-catalyzed N-aryl-β-enaminonitrile synthesis utilizing isocyanides as the nitrogen

source. (2015). KAIST. Retrieved from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.researchgate.net/figure/Stoichiometric-reductions-of-benzonitrile-4-a-yields-determined-by-1-H-NMR-with_tbl1_281279290
https://pubmed.ncbi.nlm.nih.gov/39171785/
https://www.mdpi.com/2073-4344/13/4/691
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra07650g
https://www.mdpi.com/2073-4344/13/4/691
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8620202/
https://www.mdpi.com/2079-4991/13/3/486
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6489998/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6037223/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5502123/
https://www.kaist.ac.kr/en/news/view?no=2386
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recent Trends in Copper-Catalyzed C-H Amination Routes to Biologically Important Nitrogen

Scaffolds. (2016). Semantic Scholar. Retrieved from [Link]

Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. (2024). ACS

Publications. Retrieved from [Link]

Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. (2024).

National Institutes of Health. Retrieved from [Link]

Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines.

(2018). National Institutes of Health. Retrieved from [Link]

Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent.

(2019). RSC Publishing. Retrieved from [Link]

Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. (2024).

National Institutes of Health. Retrieved from [Link]

Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent.

(2019). RSC Publishing. Retrieved from [Link]

A truly green synthesis of ÃŽÂ±-aminonitriles via Strecker re. (2015). Longdom Publishing.

Retrieved from [Link]

Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. (2024).

PubMed. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. pdf.benchchem.com [pdf.benchchem.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://www.semanticscholar.org/paper/Recent-Trends-in-Copper-Catalyzed-C-H-Amination-to-Maiti-Rout/94e229340e4f8d95e0c511e405a3038676a0860f
https://pubs.acs.org/doi/10.1021/jacs.4c10237
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11424683/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6070830/
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra02296a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11424683/
https://pubs.rsc.org/en/content/articlehtml/2019/ra/c9ra02296a
https://www.longdom.org/proceedings/a-truly-green-synthesis-of-aminonitriles-via-strecker-reaction-29299.html
https://pubmed.ncbi.nlm.nih.gov/39281216/
https://www.benchchem.com/product/b1268555?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/131/A_Comparative_Analysis_of_Catalytic_Systems_for_the_Synthesis_of_4_Aminobenzonitrile.pdf
https://pdf.benchchem.com/122/Assessing_the_green_chemistry_metrics_of_different_2_aminobenzophenone_synthesis_protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

4. Preparation method of aminobenzonitrile - Eureka | Patsnap [eureka.patsnap.com]

5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

6. mdpi.com [mdpi.com]

7. New Ammonia Equivalents for the Pd-Catalyzed Amination of Aryl Halides [organic-
chemistry.org]

8. pdf.benchchem.com [pdf.benchchem.com]

9. Buchwald–Hartwig Amination with Aqueous Ammonia [synthesisspotlight.com]

10. pdf.benchchem.com [pdf.benchchem.com]

11. Copper(II)-Catalyzed Amination of Aryl Chlorides in Aqueous Ammonia - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Strategic Importance of
Aminobenzonitriles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268555/docs#introduction-the-strategic-importance-
of-aminobenzonitriles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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